1-[(2,6-dichlorophenyl)methyl]-6-oxo-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-6-oxo-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H13Cl2F3N2O3/c21-16-2-1-3-17(22)15(16)11-27-10-12(4-9-18(27)28)19(29)26-13-5-7-14(8-6-13)30-20(23,24)25/h1-10H,11H2,(H,26,29)
• InChI Key: NBKUTWJABLRSTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(C=CC2=O)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)Cl
• Molecular Formula: C20H13Cl2F3N2O3
• Molecular Weight: 457.2 g/mol
• CAS No.: 339008-64-9

Description

1-[(2,6-dichlorophenyl)methyl]-6-oxo-N-[4-(trifluoromethoxy)phenyl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H13Cl2F3N2O3 and its molecular weight is 457.23. The purity is usually 95%.
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Scientific Research Applications

Stereochemistry in Pharmacology

• Research on the stereochemistry of phenylpiracetam and its derivatives highlights the significance of structural analogs based on the pyrrolidin-2-one pharmacophore. These compounds are investigated for their potential in enhancing memory processes and cognitive functions, suggesting that compounds with specific stereochemistry could have neurological applications (Veinberg et al., 2015).

Heterocyclic Compounds in Chemistry

• A comprehensive review of the chemistry and properties of 2,6-bis-(benzimidazol-2-yl)-pyridine and related compounds discusses their diverse applications, including spectroscopic properties and biological activity. This suggests that complex heterocyclic structures can have varied applications in both chemistry and biology (Boča et al., 2011).

Contributions to Food Chemistry

• The formation and fate of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in food processing highlight the interplay between lipid oxidation and Maillard reactions in creating and eliminating food toxicants. This suggests that understanding the chemical reactions and interactions in various contexts is crucial for food safety and chemistry (Zamora & Hidalgo, 2015).

Environmental Toxicology

• Studies on the occurrence and toxicity of antimicrobial compounds like triclosan in the environment discuss their persistence and transformation into potentially more toxic by-products. This underscores the importance of chemical stability and environmental impact assessments in scientific research (Bedoux et al., 2012).